Cas no 2137493-50-4 (2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide)
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide
- EN300-1107821
- 2137493-50-4
-
- Inchi: 1S/C8H12N4O3/c1-4(6(13)10-2)12-3-5(9)7(14)11-8(12)15/h3-4H,9H2,1-2H3,(H,10,13)(H,11,14,15)
- InChI Key: IRYSBKHHYFBAQM-UHFFFAOYSA-N
- SMILES: O=C(C(C)N1C(NC(C(=C1)N)=O)=O)NC
Computed Properties
- Exact Mass: 212.09094026g/mol
- Monoisotopic Mass: 212.09094026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 105Ų
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107821-0.05g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1107821-0.1g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1107821-0.25g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1107821-0.5g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1107821-1.0g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 1g |
$1315.0 | 2023-05-26 | ||
| Enamine | EN300-1107821-2.5g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1107821-5.0g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 5g |
$3812.0 | 2023-05-26 | ||
| Enamine | EN300-1107821-10.0g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 10g |
$5652.0 | 2023-05-26 | ||
| Enamine | EN300-1107821-1g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1107821-5g |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide |
2137493-50-4 | 95% | 5g |
$3812.0 | 2023-10-27 |
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide
Introduction to 2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide (CAS No. 2137493-50-4)
2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137493-50-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tetrahydropyrimidine core, which is a common motif in bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents.
The 5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl moiety within the compound’s name highlights its heterocyclic nature, which is often associated with enhanced binding affinity and selectivity in biological targets. This feature makes it a valuable scaffold for further derivatization and optimization in drug discovery programs. The N-methylpropanamide part of the molecule introduces a polar amide group, which can contribute to solubility and pharmacokinetic properties, making it an attractive candidate for oral administration.
In recent years, there has been growing interest in tetrahydropyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing this motif exhibit promising activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases including cancer and inflammatory disorders. The 5-amino group provides a site for further functionalization, allowing chemists to modulate the compound’s bioactivity and pharmacological profile.
One of the most compelling aspects of 2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide is its potential as a lead compound for the development of novel therapeutics. Researchers have been exploring its interactions with various biological targets using computational modeling and experimental techniques. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in signal transduction pathways, which are critical for maintaining cellular homeostasis.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tetrahydropyrimidine core is typically constructed through cyclization reactions involving appropriate precursors, while the N-methylpropanamide group is introduced via amide bond formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.
From a medicinal chemistry perspective, the structural features of 2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide make it a promising candidate for further investigation. The presence of both polar and non-polar regions within the molecule allows for favorable interactions with biological targets while also enhancing pharmacokinetic properties. Additionally, the 5-amino group offers opportunities for covalent binding or further derivatization to improve drug-like characteristics.
Recent advancements in drug discovery have emphasized the importance of structure-based design and high-throughput screening (HTS) to identify novel bioactive compounds. Tetrahydropyrimidine derivatives, including our compound of interest,CAS No. 2137493-50-4, have been extensively screened for their potential therapeutic applications. These efforts have led to several promising candidates that are now undergoing further preclinical evaluation.
The role of computational chemistry in accelerating drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide to its target proteins. By simulating these interactions computationally, researchers can optimize the compound’s structure before conducting expensive wet-lab experiments. This approach has significantly reduced the time and cost associated with drug development.
In conclusion,CAS No. 2137493-50-4 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a tetrahydropyrimidine core, an N-methylpropanamide group, and a reactive 5-amino group makes this compound a versatile scaffold for drug discovery efforts. As research continues to uncover new biological targets and mechanisms underlying human diseases,this molecule will undoubtedly play an important role in developing next-generation therapeutics.
2137493-50-4 (2-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-N-methylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)